4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole
Overview
Description
4-(Chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole (CMDPO) is a heterocyclic compound that has been studied for its potential applications in various scientific fields. CMDPO is a highly versatile compound that may serve as a valuable tool for organic synthesis, drug research, and other laboratory experiments.
Scientific Research Applications
4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole has been studied for its potential applications in various scientific fields. It has been used as a starting material for the synthesis of other heterocyclic compounds, such as 4-chloro-2-methyl-1,3-oxazole and 4-chloro-2-methyl-1,3-dioxane. 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole has also been studied for its potential use as a reagent in organic synthesis, as a catalyst in the synthesis of polymers and as a tool in drug research.
Mechanism of Action
The mechanism of action of 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole is not fully understood, but it is believed to involve the formation of a complex between the 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole molecule and a target molecule. This complex is then believed to be broken down by the action of enzymes, resulting in the release of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole are not fully understood, but it is believed to have a wide range of effects on the body. It has been shown to have some anti-inflammatory effects, as well as some anti-cancer effects. In addition, 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole has been shown to have some effects on the nervous system, including the ability to reduce anxiety and reduce the risk of seizures.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole for laboratory experiments is its versatility. It can be used as a starting material for the synthesis of other heterocyclic compounds, as a reagent in organic synthesis, and as a catalyst in the synthesis of polymers. Additionally, 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole has been studied for its potential use in drug research. However, there are some limitations to using 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole in laboratory experiments. It is a highly reactive compound and must be handled with care to avoid accidents. Additionally, 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole is a relatively new compound and its effects on the body are not fully understood.
Future Directions
The potential future directions for 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole research include further exploration of its biochemical and physiological effects, as well as its potential applications in drug research. Additionally, further research into the mechanism of action and the synthesis methods of 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole could lead to new and improved synthetic pathways. Finally, 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole could be explored as a potential tool for the synthesis of other heterocyclic compounds, as well as for the synthesis of polymers.
Synthesis Methods
4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole can be synthesized through a variety of methods, but the most common and straightforward is the Knoevenagel condensation reaction. This reaction involves the condensation of a carbonyl compound (such as formaldehyde) with an aldehyde (such as benzaldehyde) in the presence of a base (such as sodium hydroxide). The resulting product is a heterocyclic compound, which can then be further reacted with a chloromethylating agent (such as chloroacetyl chloride) to produce 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole involves the reaction of 2-(2,4-dimethoxyphenyl)-1,3-oxazole with chloromethyl methyl ether in the presence of a Lewis acid catalyst.", "Starting Materials": [ "2-(2,4-dimethoxyphenyl)-1,3-oxazole", "Chloromethyl methyl ether", "Lewis acid catalyst" ], "Reaction": [ "To a solution of 2-(2,4-dimethoxyphenyl)-1,3-oxazole in anhydrous dichloromethane, add the Lewis acid catalyst and stir for 10 minutes at room temperature.", "Slowly add chloromethyl methyl ether dropwise to the reaction mixture while stirring at room temperature.", "After the addition is complete, stir the reaction mixture for an additional 2 hours at room temperature.", "Quench the reaction by adding water and extract the product with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system to obtain the desired product as a white solid." ] } | |
CAS RN |
1182892-55-2 |
Product Name |
4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazole |
Molecular Formula |
C12H12ClNO3 |
Molecular Weight |
253.7 |
Purity |
95 |
Origin of Product |
United States |
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